7-Oxabicyclo[2.2.1]heptan-2-yl-(4-propan-2-ylazepan-1-yl)methanone
Catalog No.
S7907012
CAS No.
M.F
C16H27NO2
M. Wt
265.39 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
7-Oxabicyclo[2.2.1]heptan-2-yl-(4-propan-2-ylazepan-1-yl)methanone
IUPAC Name
7-oxabicyclo[2.2.1]heptan-2-yl-(4-propan-2-ylazepan-1-yl)methanone
Molecular Formula
C16H27NO2
Molecular Weight
265.39 g/mol
InChI
InChI=1S/C16H27NO2/c1-11(2)12-4-3-8-17(9-7-12)16(18)14-10-13-5-6-15(14)19-13/h11-15H,3-10H2,1-2H3
InChI Key
FCYQHFBNCDHPPX-UHFFFAOYSA-N
SMILES
CC(C)C1CCCN(CC1)C(=O)C2CC3CCC2O3
Canonical SMILES
CC(C)C1CCCN(CC1)C(=O)C2CC3CCC2O3
XLogP3
2.7
Hydrogen Bond Acceptor Count
2
Exact Mass
265.204179104 g/mol
Monoisotopic Mass
265.204179104 g/mol
Heavy Atom Count
19
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